Cas no 1261757-75-8 (2-Chloro-5-(2,3-difluorophenyl)nicotinonitrile)
2-Chloro-5-(2,3-difluorophenyl)nicotinonitrile Chemical and Physical Properties
Names and Identifiers
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- 2-Chloro-5-(2,3-difluorophenyl)nicotinonitrile
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- Inchi: 1S/C12H5ClF2N2/c13-12-7(5-16)4-8(6-17-12)9-2-1-3-10(14)11(9)15/h1-4,6H
- InChI Key: QEDPLXAQFXPXKQ-UHFFFAOYSA-N
- SMILES: ClC1=C(C#N)C=C(C=N1)C1C=CC=C(C=1F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 317
- XLogP3: 3.4
- Topological Polar Surface Area: 36.7
2-Chloro-5-(2,3-difluorophenyl)nicotinonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A026002478-250mg |
2-Chloro-5-(2,3-difluorophenyl)nicotinonitrile |
1261757-75-8 | 97% | 250mg |
$652.80 | 2022-04-03 | |
| Alichem | A026002478-500mg |
2-Chloro-5-(2,3-difluorophenyl)nicotinonitrile |
1261757-75-8 | 97% | 500mg |
$1,029.00 | 2022-04-03 | |
| Alichem | A026002478-1g |
2-Chloro-5-(2,3-difluorophenyl)nicotinonitrile |
1261757-75-8 | 97% | 1g |
$1,814.40 | 2022-04-03 |
2-Chloro-5-(2,3-difluorophenyl)nicotinonitrile Related Literature
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
Additional information on 2-Chloro-5-(2,3-difluorophenyl)nicotinonitrile
Introduction to 2-Chloro-5-(2,3-difluorophenyl)nicotinonitrile (CAS No. 1261757-75-8)
2-Chloro-5-(2,3-difluorophenyl)nicotinonitrile, with the CAS number 1261757-75-8, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a chloro-substituted nicotinonitrile core and a 2,3-difluorophenyl substituent. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications.
The chemical structure of 2-Chloro-5-(2,3-difluorophenyl)nicotinonitrile can be represented as C10H4ClF2N2. The presence of the chloro and difluoro substituents on the phenyl ring and the nitrile group on the pyridine ring provides a rich array of chemical reactivity and biological activity. These features have been extensively studied in recent years, leading to several important findings and potential applications.
In the realm of medicinal chemistry, 2-Chloro-5-(2,3-difluorophenyl)nicotinonitrile has shown promise as a lead compound for the development of novel therapeutic agents. Research has focused on its potential as an inhibitor of specific enzymes and receptors, which are implicated in various diseases. For instance, studies have demonstrated that this compound can effectively inhibit the activity of certain kinases, which are key enzymes involved in signal transduction pathways and cell proliferation. This property makes it a potential candidate for the treatment of cancers and other proliferative disorders.
Beyond its enzymatic inhibition properties, 2-Chloro-5-(2,3-difluorophenyl)nicotinonitrile has also been explored for its anti-inflammatory effects. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. Recent studies have shown that this compound can modulate the expression of pro-inflammatory cytokines and reduce inflammation in vitro and in animal models. These findings suggest that it may have therapeutic potential in managing inflammatory conditions.
The pharmacokinetic properties of 2-Chloro-5-(2,3-difluorophenyl)nicotinonitrile have also been investigated to assess its suitability as a drug candidate. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its oral bioavailability is relatively high, and it demonstrates good stability in biological systems. These characteristics are crucial for ensuring that the compound can effectively reach its target sites in the body and exert its intended therapeutic effects.
In addition to its therapeutic applications, 2-Chloro-5-(2,3-difluorophenyl)nicotinonitrile has been used as a building block in organic synthesis. Its unique chemical structure makes it a valuable intermediate for the synthesis of more complex molecules with diverse biological activities. Researchers have utilized this compound to develop novel derivatives with enhanced potency and selectivity for specific targets. This versatility has further expanded its utility in both academic research and industrial settings.
The safety profile of 2-Chloro-5-(2,3-difluorophenyl)nicotinonitrile is another important aspect that has been thoroughly evaluated. Preclinical studies have shown that it exhibits low toxicity at therapeutic concentrations. However, as with any new chemical entity, comprehensive safety assessments are necessary to ensure its safe use in humans. Ongoing research is focused on identifying any potential side effects or adverse reactions associated with long-term exposure to this compound.
In conclusion, 2-Chloro-5-(2,3-difluorophenyl)nicotinonitrile (CAS No. 1261757-75-8) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique chemical structure confers distinct properties that make it a promising lead for the development of novel therapeutic agents. Continued research into its biological activities, pharmacokinetic properties, and safety profile will further elucidate its full potential and pave the way for its application in clinical settings.
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